Cas no 1262757-36-7 (1262757-36-7)

• Product Name: 1262757-36-7
• CAS No: 1262757-36-7
• MF: C₁₈H₂₅FN₂O₃
• MW: 336.401108503342
• CID: 5574663
• Update Time: 2025-07-02

1262757-36-7 Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 9-fluoro-4,5-dihydro-3H-spiro[1,5-benzoxazepine-2,4'-piperidine]-1'-carboxylate
• Spiro[1,5-benzoxazepine-2(3H),4'-piperidine]-1'-carboxylic acid, 9-fluoro-4,5-dihydro-, 1,1-dimethylethyl ester
• 1262757-36-7

• Inchi： 1S/C18H25FN2O3/c1-17(2,3)24-16(22)21-11-8-18(9-12-21)7-10-20-14-6-4-5-13(19)15(14)23-18/h4-6,20H,7-12H2,1-3H3
• InChI Key： FRWLOLNMKKCCNA-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=CC=C2NCCC21CCN(C(OC(C)(C)C)=O)CC2

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 449.5±45.0 °C(Predicted)
• pka: 4.54±0.20(Predicted)

Additional information on 1262757-36-7

Introduction to Compound with CAS No. 1262757-36-7

Compound with the CAS number 1262757-36-7 is a significant chemical entity that has garnered considerable attention in the field of pharmaceutical and biochemical research. This compound, often referred to by its product name 1262757-36-7, has shown promising potential in various scientific applications, particularly in the development of novel therapeutic agents. The unique molecular structure and chemical properties of this compound make it a valuable subject of study for researchers aiming to explore new frontiers in medicinal chemistry.

The chemical composition of 1262757-36-7 is characterized by its intricate molecular framework, which includes a blend of hydrophobic and hydrophilic functional groups. These features contribute to its solubility profile and interaction capabilities with biological targets, making it an attractive candidate for drug design. Recent advancements in computational chemistry have enabled more precise predictions of the compound's behavior, aiding in the optimization of its pharmacokinetic and pharmacodynamic properties.

In the realm of medicinal chemistry, 1262757-36-7 has been extensively studied for its potential role in modulating various biological pathways. One of the most notable areas of research involves its application in anti-inflammatory therapies. Studies have demonstrated that this compound can interact with inflammatory cytokines and enzymes, thereby reducing the overall inflammatory response. The mechanism of action involves the inhibition of key signaling pathways such as NF-κB and MAPK, which are central to the inflammatory process.

Furthermore, research has highlighted the compound's efficacy in addressing neurodegenerative disorders. The molecular structure of 1262757-36-7 allows it to cross the blood-brain barrier, a critical factor for treating neurological conditions. Preclinical trials have shown that it can mitigate oxidative stress and protect neurons from damage caused by neurotoxins. This has opened up new avenues for developing treatments for Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions.

The compound's potential extends beyond inflammation and neurodegeneration. It has also been explored for its antimicrobial properties, showing promise in combating drug-resistant bacteria. The unique chemical scaffold of 1262757-36-7 enables it to disrupt bacterial cell membranes, leading to a reduction in bacterial growth. This is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent.

Recent innovations in synthetic chemistry have allowed for the development of derivatives of 1262757-36-7 with enhanced bioavailability and reduced toxicity. These modifications have been achieved through structural optimization techniques such as combinatorial chemistry and high-throughput screening. The resulting analogs have shown improved efficacy in preclinical models without compromising safety profiles.

The role of 1262757-36-7 in cancer research is another area where significant progress has been made. Studies indicate that it can induce apoptosis in cancer cells by activating intrinsic death pathways. Additionally, it has demonstrated the ability to inhibit tumor growth by disrupting angiogenesis—the process by which tumors develop new blood vessels to support their growth. These findings position 1262757-36-7 as a promising candidate for oncological applications.

The environmental impact of using 1262757-36-7 has also been a focus of research. Efforts have been made to develop sustainable synthesis methods that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize production processes, ensuring that the compound can be manufactured responsibly while maintaining high purity standards.

Future directions for research on 1262757-36-7 include exploring its potential in personalized medicine. By leveraging genomics and proteomics data, researchers aim to identify patient subgroups that would benefit most from treatments involving this compound. This approach aligns with the broader trend toward individualized therapeutic strategies, which are expected to revolutionize patient care.

In conclusion, compound with CAS No. 1262757-36-7, commonly known as 1262757-36-7, represents a cornerstone in modern pharmaceutical research. Its multifaceted applications span from anti-inflammatory and neuroprotective therapies to antimicrobial and anticancer treatments. The ongoing exploration of its derivatives and mechanisms of action continues to expand its therapeutic potential, making it a cornerstone for future medical advancements.